3-Pyridineethanamine,5-ethyl-2-methoxy-6-methyl-

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 2-(5-ethyl-2-methoxy-6-methylpyridin-3-yl)ethanamine
• InChI: InChI=1S/C11H18N2O/c1-4-9-7-10(5-6-12)11(14-3)13-8(9)2/h7H,4-6,12H2,1-3H3
• InChI Key: HNRYDOPJOWUWBO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(N=C1C)OC)CCN

Description

3-Pyridineethanamine,5-ethyl-2-methoxy-6-methyl- is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2-methoxy-3-(2-nitroethenyl)-5-ethyl-6-methylpyridine (445 mg, 2.0 mmol) in methanol (10 mL) and 4.7M methanolic hydrogen chloride (2 mL) containing 5% palladium/carbon (110 mg) was hydrogenated at atmospheric pressure over 10-20 hours. The catalyst was filtered off and the solvent evaporated. The residue was made basic with sodium hydroxide solution and the product extracted into methylene chloride, dried, filtered and the solvent evaporated to yield 332 mg of crude oily product. No further purification was performed.